Cas no 1804764-75-7 (3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804764-75-7
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837538
• Update Time: 2025-07-02

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-2-3-1-4(17-8(10,11)12)5(7(15)16)14-6(3)13/h1H,2H2,(H,15,16)
• InChI Key： XXZQXYXCAXLJKV-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C=C(C(C(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Overview of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804764-75-7)

The compound 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804764-75-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the fluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid is its role in the development of novel pharmaceuticals. The presence of both fluorine and iodine atoms in its structure enhances its metabolic stability and binding affinity, which are critical factors in drug design. Recent studies have explored its utility in targeting specific enzymes and receptors, making it a promising candidate for treating various diseases. Additionally, its trifluoromethoxy group is known to improve lipophilicity, a property highly sought after in CNS-active drugs.

In the agrochemical sector, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid is being investigated for its potential as a building block in the synthesis of next-generation pesticides. The fluorine-containing moieties in this compound contribute to its ability to resist degradation, thereby enhancing the longevity and efficacy of agrochemical formulations. This aligns with the current industry trend toward developing environmentally sustainable and high-performance crop protection solutions.

From a synthetic chemistry perspective, the compound's iodo substituent offers versatile reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. This flexibility makes it a valuable tool for constructing complex molecular architectures. Moreover, the carboxylic acid functionality provides an additional handle for further derivatization, expanding its utility in multi-step synthetic routes.

The demand for 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid is also driven by its compatibility with modern green chemistry principles. Researchers are exploring solvent-free and catalytic methods to incorporate this compound into sustainable synthetic pathways. This focus on eco-friendly processes resonates with the broader scientific community's commitment to reducing the environmental impact of chemical manufacturing.

In summary, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804764-75-7) stands out as a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural attributes and versatile reactivity position it as a key player in advancing research and innovation across these fields.